2-(4-chloro-3-methylphenoxy)-N-(2,2,2-trichloro-1-hydroxyethyl)acetamide

• Molecular Formula: C11H11Cl4NO3
• Molecular Weight: 347 g/mol
• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-(2,2,2-trichloro-1-hydroxyethyl)acetamide
• InChI: InChI=1S/C11H11Cl4NO3/c1-6-4-7(2-3-8(6)12)19-5-9(17)16-10(18)11(13,14)15/h2-4,10,18H,5H2,1H3,(H,16,17)
• InChI Key: VDNSPGOHRLODGU-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)OCC(=O)NC(C(Cl)(Cl)Cl)O)Cl

Description

2-(4-chloro-3-methylphenoxy)-N-(2,2,2-trichloro-1-hydroxyethyl)acetamide, also known as fenoxaprop-p-ethyl, is a herbicide widely used in agriculture to control grassy weeds. It belongs to the aryloxyphenoxypropionate (AOPP) family of herbicides and is classified as a selective herbicide. Fenoxaprop-p-ethyl has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

Fenoxaprop-p-ethyl acts by inhibiting ACC, which catalyzes the carboxylation of acetyl-CoA to form malonyl-CoA. This inhibition leads to the accumulation of malonyl-CoA, which in turn inhibits fatty acid synthesis. As a result, the plant is unable to produce sufficient fatty acids for membrane synthesis and energy storage, leading to growth inhibition and ultimately death.
Biochemical and Physiological Effects:
Fenoxaprop-p-ethyl has been shown to have a range of biochemical and physiological effects on plants. It inhibits the synthesis of fatty acids and membrane lipids, leading to growth inhibition and chlorosis. It also induces oxidative stress and the accumulation of reactive oxygen species (ROS), which can damage cellular components and lead to cell death. Fenoxaprop-p-ethyl has also been shown to affect the expression of genes involved in stress response and defense mechanisms.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(4-chloro-3-methylphenoxy)-N-(2,2,2-trichloro-1-hydroxyethyl)acetamide-ethyl in lab experiments is its well-defined mechanism of action and selectivity for grassy weeds. This makes it a useful tool for studying the biochemistry and physiology of plants and for developing new herbicides. However, 2-(4-chloro-3-methylphenoxy)-N-(2,2,2-trichloro-1-hydroxyethyl)acetamide-ethyl has some limitations, including its toxicity to non-target organisms and its potential to accumulate in the environment.

Future Directions

There are several future directions for research on 2-(4-chloro-3-methylphenoxy)-N-(2,2,2-trichloro-1-hydroxyethyl)acetamide-ethyl. One area of interest is the development of new herbicides with improved selectivity and efficacy. Another area of research is the study of the molecular mechanisms underlying the toxicity and environmental fate of 2-(4-chloro-3-methylphenoxy)-N-(2,2,2-trichloro-1-hydroxyethyl)acetamide-ethyl. Finally, there is a need for more research on the potential health effects of 2-(4-chloro-3-methylphenoxy)-N-(2,2,2-trichloro-1-hydroxyethyl)acetamide-ethyl on humans and animals.

Synthesis Methods

Fenoxaprop-p-ethyl is synthesized through a multi-step process starting from 4-chloro-3-methylphenol. The synthesis involves the conversion of 4-chloro-3-methylphenol to 4-chloro-3-methylphenol ether, followed by reaction with 2,2,2-trichloro-1-hydroxyethane to form 2-(4-chloro-3-methylphenoxy)-N-(2,2,2-trichloro-1-hydroxyethyl)acetamide. The final product is obtained through purification and crystallization.

Scientific Research Applications

Fenoxaprop-p-ethyl has been used in scientific research to study the mechanism of action of AOPP herbicides. It has been shown to inhibit acetyl-CoA carboxylase (ACC), an enzyme involved in fatty acid synthesis, leading to the accumulation of malonyl-CoA and the inhibition of fatty acid synthesis. Fenoxaprop-p-ethyl has also been used to study the structure-activity relationship of AOPP herbicides and to develop new herbicides with improved selectivity and efficacy.